N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C25H24N2O4/c1-30-22-12-6-11-20(23(22)31-2)24(28)26-19-13-14-21-18(16-19)10-7-15-27(21)25(29)17-8-4-3-5-9-17/h3-6,8-9,11-14,16H,7,10,15H2,1-2H3,(H,26,28)
• InChI Key: KWZBCSQYDYSLLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide, also known as BTQ, is a novel small molecule that has been studied for its potential applications in biological research. BTQ is a member of the quinoline family of compounds and has been used in a variety of laboratory experiments. BTQ has shown promising results in its ability to interact with a variety of proteins and other molecules, and its potential applications range from drug development to basic research.

Mechanism of Action

The mechanism of action of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is not yet fully understood. However, it is believed that N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide interacts with certain proteins and enzymes in a manner that modulates their activity. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been shown to interact with certain proteins and enzymes in a manner that can either activate or inhibit their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide are not yet fully understood. However, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been shown to interact with certain proteins and enzymes in a manner that can either activate or inhibit their activity. In addition, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been shown to interact with certain receptors in a manner that can either activate or inhibit their activity.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide in laboratory experiments is its ability to interact with a variety of proteins and enzymes in a manner that can either activate or inhibit their activity. This makes N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide an ideal tool for studying the function of certain proteins and enzymes. However, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has several limitations when used in laboratory experiments. First, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is not soluble in water, making it difficult to use in aqueous solutions. Second, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is not very stable, making it difficult to store for long periods of time. Finally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is not very stable at high temperatures, making it difficult to use in high-temperature experiments.

Future Directions

There are a number of potential future directions for the use of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide in scientific research. First, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide could be used to study the function of certain proteins and enzymes in more detail, as well as to identify potential new targets for drug development. Second, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide could be used to study the effects of certain drugs on proteins and enzymes, as well as to identify potential new therapeutic agents. Third, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide could be used to study the effects of certain environmental factors on proteins and enzymes, as well as to identify potential new sources of therapeutic agents. Finally, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide could be used to study the effects of certain genetic mutations on proteins and enzymes, as well as to identify potential new therapeutic agents.

Synthesis Methods

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been synthesized using a variety of methods. The most common method is the condensation reaction of 1-benzoyl-1,2,3,4-tetrahydroquinoline and 2,3-dimethoxybenzamide. In this reaction, the two reactants are heated to a certain temperature and the resulting product is N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide. Other methods for the synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide include the reaction of 1-benzoyl-1,2,3,4-tetrahydroquinoline and 2,3-dimethoxybenzamide in the presence of an acid catalyst, and the reaction of 1-benzoyl-1,2,3,4-tetrahydroquinoline and 2,3-dimethoxybenzamide in the presence of a base catalyst.

Scientific Research Applications

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been studied for its potential applications in scientific research. In particular, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has been used as a tool to study protein-protein interactions, as well as to study the function of certain enzymes. N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide has also been studied for its potential to modulate the activity of certain proteins and enzymes, as well as its potential to act as an inhibitor of certain biological processes.